Cas no 2640902-77-6 (4-[6-cyclopropyl-2-(methylsulfanyl)pyrimidin-4-yl]morpholine)

• Product Name: 4-[6-cyclopropyl-2-(methylsulfanyl)pyrimidin-4-yl]morpholine
• CAS No: 2640902-77-6
• MF: C₁₂H₁₇N₃OS
• MW: 251.34788107872
• CID: 5317933
• PubChem ID: 155798227
• Update Time: 2025-10-28

4-[6-cyclopropyl-2-(methylsulfanyl)pyrimidin-4-yl]morpholine Chemical and Physical Properties

Names and Identifiers

• F6791-4796
• 4-[6-cyclopropyl-2-(methylsulfanyl)pyrimidin-4-yl]morpholine
• AKOS040730684
• 2640902-77-6
• 4-[6-Cyclopropyl-2-(methylthio)-4-pyrimidinyl]morpholine

• Inchi： 1S/C12H17N3OS/c1-17-12-13-10(9-2-3-9)8-11(14-12)15-4-6-16-7-5-15/h8-9H,2-7H2,1H3
• InChI Key： QGUWLLFGJYULHW-UHFFFAOYSA-N
• SMILES： N1(C2C=C(C3CC3)N=C(SC)N=2)CCOCC1

Computed Properties

• Exact Mass: 251.10923335g/mol
• Monoisotopic Mass: 251.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 444.5±45.0 °C(Predicted)
• pka: 7.25±0.43(Predicted)

Additional information on 4-[6-cyclopropyl-2-(methylsulfanyl)pyrimidin-4-yl]morpholine

Comprehensive Introduction to 4-[6-cyclopropyl-2-(methylsulfanyl)pyrimidin-4-yl]morpholine (CAS No. 2640902-77-6)

In the rapidly evolving field of pharmaceutical and agrochemical research, 4-[6-cyclopropyl-2-(methylsulfanyl)pyrimidin-4-yl]morpholine (CAS No. 2640902-77-6) has emerged as a compound of significant interest. This pyrimidine derivative, characterized by its cyclopropyl and morpholine functional groups, is being extensively studied for its potential applications in drug discovery and crop protection. Researchers are particularly intrigued by its unique structural features, which include a methylsulfanyl moiety that may contribute to enhanced bioavailability and target specificity.

The synthesis of 4-[6-cyclopropyl-2-(methylsulfanyl)pyrimidin-4-yl]morpholine involves sophisticated organic chemistry techniques, with particular attention to the introduction of the cyclopropyl ring at the 6-position of the pyrimidine core. This structural modification is known to influence the compound's conformational rigidity and metabolic stability, making it a valuable scaffold in medicinal chemistry. Recent publications have highlighted its potential as a kinase inhibitor precursor, with the morpholine group serving as a crucial hydrogen bond acceptor in protein-ligand interactions.

From a drug development perspective, the presence of both methylsulfanyl and morpholine functionalities in 4-[6-cyclopropyl-2-(methylsulfanyl)pyrimidin-4-yl]morpholine offers multiple points for structural optimization. Medicinal chemists are exploring various derivatives by modifying these groups to improve pharmacokinetic properties. The compound's molecular weight (278.36 g/mol) and moderate lipophilicity (predicted LogP ~2.3) suggest favorable characteristics for central nervous system penetration, sparking interest in neurological applications.

In agrochemical research, 4-[6-cyclopropyl-2-(methylsulfanyl)pyrimidin-4-yl]morpholine is being evaluated as a potential lead compound for novel pesticides. The cyclopropyl group's known effects on insect growth regulation, combined with the pyrimidine core's ability to interfere with nucleotide metabolism, make this compound particularly interesting for controlling resistant pest populations. Field studies are investigating its environmental persistence and non-target organism safety profile.

Analytical characterization of 4-[6-cyclopropyl-2-(methylsulfanyl)pyrimidin-4-yl]morpholine typically employs advanced techniques such as LC-MS (showing [M+H]+ peak at m/z 279.1) and NMR spectroscopy. The ¹H NMR spectrum displays characteristic signals for the morpholine protons (δ 3.7-3.8 ppm) and cyclopropyl protons (δ 1.0-1.2 ppm), while the methylsulfanyl group appears as a singlet around δ 2.5 ppm. These spectral features are crucial for quality control during large-scale synthesis.

The crystalline form of 4-[6-cyclopropyl-2-(methylsulfanyl)pyrimidin-4-yl]morpholine has been characterized by X-ray diffraction, revealing important packing interactions that influence its solubility and formulation properties. Pharmaceutical scientists are particularly interested in how the morpholine nitrogen participates in hydrogen bonding networks, which could be exploited to improve crystalline stability and dissolution rates in potential drug products.

Recent computational studies have modeled the interaction of 4-[6-cyclopropyl-2-(methylsulfanyl)pyrimidin-4-yl]morpholine with various biological targets. Molecular docking simulations suggest that the cyclopropyl group may occupy hydrophobic pockets in enzyme active sites, while the morpholine oxygen could form crucial hydrogen bonds with protein residues. These in silico predictions are guiding the design of more potent analogs with improved target selectivity.

From a synthetic chemistry perspective, the preparation of 4-[6-cyclopropyl-2-(methylsulfanyl)pyrimidin-4-yl]morpholine presents interesting challenges in regioselective functionalization. Current research focuses on developing more efficient routes to introduce the methylsulfanyl group at the 2-position while maintaining the integrity of the cyclopropyl substituent. Green chemistry approaches using catalytic methods are being explored to reduce the environmental impact of large-scale production.

Stability studies indicate that 4-[6-cyclopropyl-2-(methylsulfanyl)pyrimidin-4-yl]morpholine remains stable under standard storage conditions, with the morpholine ring showing particular resistance to oxidative degradation. However, the methylsulfanyl group may be susceptible to metabolic oxidation in biological systems, which is an important consideration for both pharmaceutical and agrochemical applications. This property is actually being leveraged in prodrug strategies for controlled release formulations.

The commercial availability of 4-[6-cyclopropyl-2-(methylsulfanyl)pyrimidin-4-yl]morpholine (CAS No. 2640902-77-6) from specialty chemical suppliers has facilitated broader research into its applications. Current pricing reflects the compound's status as a research chemical, with costs varying based on purity (typically 95-98%) and quantity. As interest grows in this structural motif, economies of scale may make it more accessible for larger-scale investigations.

Looking forward, 4-[6-cyclopropyl-2-(methylsulfanyl)pyrimidin-4-yl]morpholine represents an exciting platform for multidisciplinary research. Its combination of cyclopropyl rigidity, morpholine solubility-enhancing properties, and methylsulfanyl versatility offers numerous opportunities for structural optimization. Whether as a pharmaceutical intermediate or agrochemical lead, this compound continues to attract attention from researchers seeking novel bioactive molecules with improved properties.